Cas no 249291-76-7 (7-Azabicyclo[2.2.1]heptane-2,7-dicarboxylicacid, 7-ethyl ester)
249291-76-7 structure
Product Name:7-Azabicyclo[2.2.1]heptane-2,7-dicarboxylicacid, 7-ethyl ester
CAS No:249291-76-7
MF:C12H19NO4
MW:241.28356385231
CID:246190
PubChem ID:9991928
Update Time:2025-04-19
7-Azabicyclo[2.2.1]heptane-2,7-dicarboxylicacid, 7-ethyl ester Chemical and Physical Properties
Names and Identifiers
-
- 7-Azabicyclo[2.2.1]heptane-2,7-dicarboxylicacid, 7-ethyl ester
- 7-Aza-bicyclo[2.2.1]heptane-2,7-dicarboxylic acid 7-tert-butyl ester
- 2S-7-Aza-bicyclo[2.2.1]heptane-2,7-dicarboxylic acid 7-tert-butyl ester
- 7-[(2-methylpropan-2-yl)oxycarbonyl]-7-azabicyclo[2.2.1]heptane-3-carboxylic acid
- (1R,2S,4S)-7-(tert-Butoxycarbonyl)-7-azabicyclo[2.2.1]heptane-2-carboxylic acid
- WYB81881
- 918411-43-5
- 1221818-81-0
- 7-(tert-Butoxycarbonyl)-7-azabicyclo[2.2.1]heptane-2-carboxylic acid
- MFCD11975926
- SY343315
- (1R,2R,4S)-7-Boc-7-azabicyclo[2.2.1]heptane-2-carboxylic Acid
- 7-boc-7-azabicyclo[2.2.1]heptane-2-carboxylic acid
- SB47236
- 7-(tert-Butoxycarbonyl)-7-azabicyclo[2.2.1]heptane-2-carboxylicacid
- 711082-67-6
- SCHEMBL5233802
- 7-[(2-methylpropan-2-yl)oxycarbonyl]-7-azabicyclo[2.2.1]heptane-2-carboxylic acid
- exo-7-Boc-7-azabicyclo[2.2.1]heptan-2-yl carboxylic acid
- AB85823
- (1R,2S,4S)-rel-7-Boc-7-azabicyclo[2.2.1]heptane-2-carboxylic Acid
- SY107947
- AKOS013440787
- SY343767
- AMY33992
- (1R,2R,4S)-7-(tert-Butoxycarbonyl)-7-azabicyclo[2.2.1]heptane-2-carboxylic acid
- 7-[(tert-butoxy)carbonyl]-7-azabicyclo[2.2.1]heptane-2-carboxylic acid
- rel-((1R,2S,4S)-7-(tert-Butoxycarbonyl)-7-azabicyclo[2.2.1]heptane-2-carboxylic acid)
- SB11183
- C77577
- rel-(7-Boc-7-azabicyclo[2.2.1]heptane-2-carboxylic acid)
- SY115225
- 249291-76-7
- DS-8186
- (1S,2S,4R)-7-(TERT-BUTOXYCARBONYL)-7-AZABICYCLO[2.2.1]HEPTANE-2-CARBOXYLICACID
- MB11422
- DTXSID90433828
- (1R,2S,4S)-7-Boc-7-azabicyclo[2.2.1]heptane-2-carboxylic Acid
- MFCD12198742
- EN300-77234
- CS-0044701
- 7-Azabicyclo[2.2.1]heptane-2,7-dicarboxylic acid, 7-(1,1-dimethylethyl) ester
- MFCD18433537
- SB46745
-
- Inchi: 1S/C12H19NO4/c1-12(2,3)17-11(16)13-7-4-5-9(13)8(6-7)10(14)15/h7-9H,4-6H2,1-3H3,(H,14,15)
- InChI Key: XRDRXGVDCVQVPV-UHFFFAOYSA-N
- SMILES: O(C(C)(C)C)C(N1C2CCC1C(C(=O)O)C2)=O
Computed Properties
- Exact Mass: 241.13147
- Monoisotopic Mass: 241.13140809g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 347
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 3
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 66.8Ų
Experimental Properties
- PSA: 66.84
7-Azabicyclo[2.2.1]heptane-2,7-dicarboxylicacid, 7-ethyl ester Related Literature
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
249291-76-7 (7-Azabicyclo[2.2.1]heptane-2,7-dicarboxylicacid, 7-ethyl ester) Related Products
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